Cas no 1261920-99-3 (3-(4-Chlorophenyl)-5-fluorobenzoic acid)

• Product Name: 3-(4-Chlorophenyl)-5-fluorobenzoic acid
• CAS No: 1261920-99-3
• MF: C₁₃H₈ClFO₂
• MW: 250.652826309204
• MDL: MFCD18319926
• CID: 2763579
• PubChem ID: 53225842
• Update Time: 2025-04-21

3-(4-Chlorophenyl)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chlorophenyl)-5-fluorobenzoic acid, 95%
• 1261920-99-3
• 3-(4-CHLOROPHENYL)-5-FLUOROBENZOIC ACID
• 4'-Chloro-5-fluoro[1,1'-biphenyl]-3-carboxylic acid
• MFCD18319926
• DTXSID80689574
• 3-(4-Chlorophenyl)-5-fluorobenzoic acid

• MDL： MFCD18319926
• Inchi： 1S/C13H8ClFO2/c14-11-3-1-8(2-4-11)9-5-10(13(16)17)7-12(15)6-9/h1-7H,(H,16,17)
• InChI Key： NCIYKYBDZNMUIM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=C(C=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 250.0196853Da
• Monoisotopic Mass: 250.0196853Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls